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Cat. No.: B177149

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibenzyl sulfoxide (DBSO), a sulfoxide compound with the formula (CeHsCH2)2SO, finds
applications in various chemical syntheses and is of interest to the pharmaceutical industry.
This technical guide provides a comprehensive overview of its commercial availability, typical
purity levels, and the analytical methods used for its characterization. Detailed experimental
protocols for its synthesis, purification, and analysis are also presented to aid researchers in
their laboratory work.

Commercial Availability and Purity

Dibenzyl sulfoxide is readily available from a range of chemical suppliers. The purity of
commercially available DBSO typically ranges from 98% to over 99%, as determined by High-
Performance Liquid Chromatography (HPLC). It is generally supplied as a white to off-white
crystalline powder.

Table 1: Commercial Availability of Dibenzyl Sulfoxide
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. . Available
Supplier Stated Purity . CAS Number
Quantities

Sigma-Aldrich 98% Custom 621-08-9
TCI America >99.0% (HPLC) 25g, 100g, 250g 621-08-9
Fisher Scientific 99.0+% 25¢g 621-08-9
Ambeed, Inc. 98% Custom 621-08-9
Qingdao Scienoc

=>99% Custom 621-08-9

Chemical Co., Ltd

Physicochemical and Spectroscopic Data

Accurate characterization of Dibenzyl sulfoxide is crucial for its use in research and

development. The following table summarizes its key physicochemical and spectroscopic

properties.

Table 2: Physicochemical and Spectroscopic Properties of Dibenzyl Sulfoxide

Property Value

Molecular Formula C14H140S

Molecular Weight 230.33 g/mol

Melting Point 130-134 °C

Appearance White to off-white crystalline powder

1H NMR (CDCls)

0 ~3.9-4.1 ppm (m, 4H, CHz), 6 ~7.2-7.4 ppm
(m, 10H, Ar-H)[1]

13C NMR (DMSO-de)

3 ~58.03, 127.57, 129.03, 130.18, 130.91
ppm[i]

IR (KBr, cm™1)

v (S=0): 1026-1089[1]

Experimental Protocols
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Synthesis of Dibenzyl Sulfoxide from Dibenzyl Sulfide

This protocol describes the oxidation of dibenzyl sulfide to dibenzyl sulfoxide.

Experimental Workflow for Synthesis and Purification
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Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of Dibenzyl sulfoxide.
Procedure:
 Dissolve dibenzyl sulfide in glacial acetic acid.
e Cool the solution in an ice bath.
¢ Add hydrogen peroxide (30% solution) dropwise to the stirred solution.
 After the addition is complete, continue stirring at room temperature for several hours.
e Pour the reaction mixture into cold water to precipitate the crude dibenzyl sulfoxide.

o Collect the precipitate by vacuum filtration and wash with water.

Purification by Recrystallization

This protocol describes the purification of crude dibenzyl sulfoxide.
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Procedure:

Dissolve the crude dibenzyl sulfoxide in a minimal amount of hot ethanol.

« If insoluble impurities are present, perform a hot gravity filtration.

 Allow the solution to cool slowly to room temperature to form crystals.

e Further cool the flask in an ice bath to maximize crystal formation.

e Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of ice-cold ethanol.

e Dry the crystals under vacuum.

Purity Analysis by HPLC

This protocol provides a general method for the analysis of Dibenzyl sulfoxide purity by

reversed-phase HPLC.[2]

Table 3: HPLC Conditions for Dibenzyl Sulfoxide Analysis

Parameter Condition
Column Newcrom R1 (or equivalent C18 column)[2]
Mobile Phase Acetonitrile, Water, and Phosphoric Acid[2]
Detection UV at an appropriate wavelength (e.g., 220 nm)
Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature Ambient

Procedure:
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» Prepare a standard solution of Dibenzyl sulfoxide of known concentration in the mobile
phase.

e Prepare the sample solution by dissolving the synthesized or purchased Dibenzyl sulfoxide
in the mobile phase to a similar concentration.

e Filter both solutions through a 0.45 um syringe filter.
* Inject the standard and sample solutions into the HPLC system.

e Analyze the resulting chromatograms to determine the purity of the sample by comparing the
peak area of the main component to the total peak area.

Biological Context and Potential Signhaling
Interactions

While specific signaling pathways directly modulated by Dibenzyl sulfoxide are not
extensively documented in publicly available literature, related organosulfur compounds have
shown biological activity. For instance, Dibenzyl trisulfide has been reported to interact with the
MAPKinase signaling pathway. Dimethyl sulfoxide (DMSO), a structurally simpler sulfoxide, has
been shown to affect the TNF-a signaling pathway. These findings suggest that the sulfoxide
moiety in conjunction with benzyl groups may confer biological activity, potentially through
interactions with cellular signaling cascades. Further research is required to elucidate the
specific molecular targets and signaling pathways of Dibenzyl sulfoxide.

Logical Relationship of Sulfoxide Compounds and Potential Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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